Cas no 618446-37-0 (1-[4-(aminomethyl)-1H-pyrrolo[2,3-b]pyridin-1-yl]-Ethanone)

1-[4-(aminomethyl)-1H-pyrrolo[2,3-b]pyridin-1-yl]-Ethanone structure
618446-37-0 structure
Product Name:1-[4-(aminomethyl)-1H-pyrrolo[2,3-b]pyridin-1-yl]-Ethanone
CAS No:618446-37-0
MF:C10H11N3O
MW:189.213841676712
CID:955645
PubChem ID:21961433
Update Time:2025-04-19

1-[4-(aminomethyl)-1H-pyrrolo[2,3-b]pyridin-1-yl]-Ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-[4-(aminomethyl)-1H-pyrrolo[2,3-b]pyridin-1-yl]-Ethanone
    • 1-(4-aminomethyl-pyrrolo[2,3-b]pyridin-1-yl)ethanone
    • 1H-Pyrrolo[2,3-b]pyridine-4-methanamine, 1-acetyl- (9CI)
    • 1-(4-aminomethyl-pyrrolo[2,3-b]pyridin-1-yl)-ethanone
    • 618446-37-0
    • DTXSID701195001
    • DB-290726
    • 1H-Pyrrolo[2,3-b]pyridine-4-methanamine,1-acetyl-(9ci)
    • SCHEMBL3141830
    • 1-(4-(Aminomethyl)-1H-pyrrolo[2,3-b]pyridin-1-yl)ethanone
    • XIVJJUBZNGAWKN-UHFFFAOYSA-N
    • 1-[4-(Aminomethyl)-1H-pyrrolo[2,3-b]pyridin-1-yl]ethanone
    • Inchi: 1S/C10H11N3O/c1-7(14)13-5-3-9-8(6-11)2-4-12-10(9)13/h2-5H,6,11H2,1H3
    • InChI Key: XIVJJUBZNGAWKN-UHFFFAOYSA-N
    • SMILES: O=C(C)N1C=CC2=C(C=CN=C12)CN

Computed Properties

  • Exact Mass: 189.090211983g/mol
  • Monoisotopic Mass: 189.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 60.9Ų
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